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Compound of Interest |

Compound Name: Ac-Tyr-OMe H20
CAS No.: 210557-95-2
Cat. No.: B3049565

Get Quote

\ J

Ac-Tyr-OMe H20 (N-Acetyl-L-tyrosine methyl ester monohydrate) is a laboratory chemical
intermediate used primarily in peptide synthesis and biochemical substrates.[1] While generally
classified as low-hazard, it is an organic ester and must be managed to prevent environmental
contamination and plumbing damage via hydrolysis.[1]

Primary Disposal Method: High-temperature incineration via a licensed chemical waste
contractor. Waste Stream Category: Non-Halogenated Organic Solid (or Liquid if dissolved).[1]
Critical Prohibition: Do NOT dispose of via sanitary sewer (sink drains) or regular trash.

Technical Chemical Profile & Hazard Assessment

To ensure safe handling, you must verify the identity of the material against this profile.[1] The
"H20" notation indicates the monohydrate form, which affects molecular weight calculations but
not the core disposal logic.[1]
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Technical Specification

Chemical Name

N-Acetyl-L-tyrosine methyl ester monohydrate

Common Abbreviation

Ac-Tyr-OMe
H

O

CAS Number

17355-24-7 (Anhydrous ref); Monohydrate often
handled under same CAS or vendor-specific
IDs.[1][2][3]

Molecular Formula

C

H

NO

H

O

Molecular Weight

~255.27 g/mol (237.25 anhydrous + 18.02 H

O)

Physical State

White to off-white crystalline powder

Solubility

Soluble in organic solvents (Methanol, DMSO);

sparingly soluble in water.[1][3]

Acidity/Basicity

Weakly acidic phenol group (pKa ~10); Ester
group susceptible to hydrolysis.[1]

Hazard Identification (GHS/SDS Summary):

» Signal Word: Warning (Typical for amino acid esters).[1]

e Hazard Statements: May cause skin irritation (H315), eye irritation (H319).[1]
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o Reactivity: Stable, but incompatible with strong oxidizing agents and strong bases (which
cause rapid hydrolysis).

Pre-Disposal Safety & Segregation

Before initiating disposal, you must segregate the waste to prevent dangerous cross-reactions
in the waste container.[1][4]

The "Self-Validating" Segregation Check:

» Validation Step 1: Is the waste container free of Strong Oxidizers (e.g., Nitric Acid,
Peroxides)?

o Reasoning: Organic esters + Oxidizers = Fire Hazard.[1]
» Validation Step 2: Is the waste container free of Strong Bases (e.g., NaOH)?

o Reasoning: Bases hydrolyze the ester, releasing methanol (flammable) and altering the
pH of the waste stream unpredictably.[1]

Personal Protective Equipment (PPE):

¢ Nitrile Gloves (0.11 mm minimum thickness).[1]

o Safety Glasses with side shields (ANSI Z87.1).[1]
e Lab Coat (Cotton/Polyester blend).[1]
Detailed Disposal Protocols

Scenario A: Disposal of Solid Waste (Pure Powder)

Applicable for expired shelf-stock, spill cleanup residues, or contaminated weighing boats.[1]

o Containment: Transfer the solid Ac-Tyr-OMe H20 into a clear, chemically compatible plastic
bag (polyethylene) or a wide-mouth high-density polyethylene (HDPE) jar.

o Labeling: Attach a hazardous waste tag.
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o Chemical Name: N-Acetyl-L-tyrosine methyl ester monohydrate.[1]
o Constituents: 100%.

o Hazard Class: Irritant (Xi).[1]

e Secondary Containment: Place the sealed container into the laboratory's designated "Solid
Organic Waste" bin.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Solutions)

Applicable for HPLC effluents, mother liquors, or dissolved reagents.
» Solvent Identification: Identify the primary solvent (e.g., Methanol, Acetonitrile, DMSO).[1]
e Segregation:

o If solvent is Halogenated (e.g., DCM): Dispose in "Halogenated Organic Waste".[1]

o If solvent is Non-Halogenated (e.g., MeOH, DMSO): Dispose in "Non-Halogenated
Organic Waste".

» Validation: Ensure the pH of the solution is between 5 and 9. If highly acidic or basic,
neutralize carefully before adding to the organic waste drum to prevent drum pressurization.

[1]

Visualized Decision Workflows
Figure 1: Waste Stream Decision Tree

Caption: Logical flow for categorizing Ac-Tyr-OMe waste based on physical state and solvent
composition.
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Figure 2: Spill Cleanup Protocol

Caption: Step-by-step operational workflow for managing accidental spills of Ac-Tyr-OMe.
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Regulatory & Compliance Context

e EPA (USA): While Ac-Tyr-OMe is not explicitly listed on the RCRA P-list or U-list, it falls
under the "Characteristic Waste" definition if mixed with flammable solvents (D001).[1]

 Drain Disposal: Strictly prohibited under most local POTW (Publicly Owned Treatment
Works) permits due to the high Biological Oxygen Demand (BOD) associated with amino
acid derivatives and the potential for methyl ester hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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